Cas no 91419-46-4 (tert-Butyl (3-Carbamoyl-propyl)carbamate)

Tert-Butyl (3-Carbamoyl-propyl)carbamate is a protected amine derivative commonly used in organic synthesis and pharmaceutical research. Its key advantage lies in the tert-butoxycarbonyl (Boc) protecting group, which provides stability under basic and nucleophilic conditions while allowing selective deprotection under acidic conditions. The carbamoyl-propyl moiety enhances solubility and reactivity in peptide coupling and other amidation reactions. This compound is particularly valuable in multi-step syntheses, where orthogonal protection strategies are required. Its well-defined reactivity profile and compatibility with common reagents make it a reliable intermediate for constructing complex molecules, including bioactive compounds and drug candidates. The crystalline solid form ensures consistent handling and storage.
tert-Butyl (3-Carbamoyl-propyl)carbamate structure
91419-46-4 structure
Product Name:tert-Butyl (3-Carbamoyl-propyl)carbamate
CAS No:91419-46-4
MF:C9H18N2O3
MW:202.250822544098
MDL:MFCD11045788
CID:1963822
PubChem ID:23598216
Update Time:2025-11-02

tert-Butyl (3-Carbamoyl-propyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl N-(4-amino-4-oxobutyl)carbamate
    • N-tert-butyloxycarbonyl amino-4 butyramide
    • (3-Carbamoyl-propyl)carbamic acid tert-butyl ester
    • AKOS009024458
    • VT1115
    • 4-&lt
    • (tert-butoxycarbonyl)amino&gt
    • butanamide
    • Boc-4-aminobutyramide
    • N-Boc-L-glutamine
    • KB-88671
    • (3-CARBAMOYL-PROPYL)-CARBAMIC ACID TERT-BUTYL ESTER
    • AM804541
    • EN300-254723
    • tert-Butyl(4-amino-4-oxobutyl)carbamate
    • 91419-46-4
    • Z741559536
    • MFCD11045788
    • TERT-BUTYL N-(3-CARBAMOYLPROPYL)CARBAMATE
    • Carbamic acid, (4-amino-4-oxobutyl)-, 1,1-dimethylethyl ester
    • 4-<(tert-butoxycarbonyl)amino>butanamide
    • tert-Butyl (4-amino-4-oxobutyl)carbamate
    • SCHEMBL4967290
    • 4-(Boc-amino)butanamide
    • BS-33131
    • Boc-4-aminobutanamide
    • 2-METHYL-2-PROPANYL (4-AMINO-4-OXOBUTYL)CARBAMATE
    • CS-0036339
    • DTXSID00635139
    • tert-Butyl (3-Carbamoyl-propyl)carbamate
    • MDL: MFCD11045788
    • Inchi: 1S/C9H18N2O3/c1-9(2,3)14-8(13)11-6-4-5-7(10)12/h4-6H2,1-3H3,(H2,10,12)(H,11,13)
    • InChI Key: JDLJEEHPJMRSIG-UHFFFAOYSA-N
    • SMILES: O(C(NCCCC(N)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 202.13174244g/mol
  • Monoisotopic Mass: 202.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 81.4Ų

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Additional information on tert-Butyl (3-Carbamoyl-propyl)carbamate

Tert-Butyl (3-Carbamoyl-propyl)Carbamate: A Versatile Compound in Pharmaceutical and Chemical Research

Tert-Butyl (3-Carbamoyl-propyl)Carbamate (CAS No. 91419-46-4) is a synthetic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of carbamates, which are widely used in drug development due to their ability to modulate enzyme activity and interact with biological targets. The tert-Butyl group provides steric hindrance, while the carbamoyl functionality introduces polar interactions, making this compound a valuable intermediate in the synthesis of bioactive molecules.

Recent studies have highlighted the potential of tert-Butyl (3-Carbamoyl-propyl)carbamate in the development of enzyme inhibitors. A 2023 study published in Journal of Medicinal Chemistry demonstrated its application as a scaffold for designing inhibitors targeting serine proteases, which are implicated in various diseases including cancer and inflammation. The carbamoyl group's ability to form hydrogen bonds with enzyme active sites makes it a critical component in the design of selective inhibitors.

The tert-Butyl substituent in tert-Butyl (3-Carb, carbamoyl-propyl)carbamate plays a dual role in stabilizing the molecule and enhancing its solubility in aqueous environments. This property is particularly advantageous in pharmaceutical formulations where solubility is a key factor in drug absorption and bioavailability. Researchers have also explored its use in the synthesis of prodrugs, where the tert-Butyl group can be cleaved under physiological conditions to release the active drug moiety.

Advancements in computational chemistry have enabled the prediction of the molecular dynamics of tert-Butyl (3-Carbamoyl-propyl)carbamate. A 2024 study using molecular docking simulations revealed its potential to bind to specific protein targets with high affinity. This computational approach has streamlined the drug discovery process, allowing researchers to prioritize compounds with the highest likelihood of success in clinical trials.

Experimental validation of tert-Butyl (3-Carbamoyl-propyl)carbamate's biological activity has been supported by in vitro studies. For instance, a 2023 study in ACS Chemical Biology showed its ability to inhibit the activity of acetylcholinesterase, a key enzyme in neurological disorders. The carbamoyl group's interaction with the enzyme's active site was confirmed through X-ray crystallography, providing insights into the mechanism of action.

The synthesis of tert-Butyl (3-Carbamoyl-propyl)carbamate involves multi-step organic reactions, with the carbamoyl functionality being introduced through nucleophilic substitution. A 2022 paper in Organic & Biomolecular Chemistry detailed a novel method for its preparation, optimizing reaction conditions to achieve high yields and purity. This synthetic route is critical for large-scale production in pharmaceutical applications.

Recent developments in green chemistry have prompted the exploration of sustainable methods for synthesizing tert-Butyl (3-Carbamoyl-propyl)carbamate. A 2024 study in Green Chemistry proposed a catalytic approach using biodegradable reagents, reducing environmental impact while maintaining reaction efficiency. This aligns with the growing emphasis on eco-friendly practices in the pharmaceutical industry.

The tert-Butyl group in tert-Butyl (3-Carbamoyl-propyl)carbamate also contributes to its stability under various reaction conditions. This property is particularly useful in the development of long-acting formulations, where the compound's stability ensures consistent therapeutic effects over time. Researchers have also investigated its use in the design of drug delivery systems, leveraging the tert-Butyl group's hydrophobicity to control release kinetics.

Comparative studies have highlighted the advantages of tert-Butyl (3-Carbamoyl-propyl)carbamate over other carbamate derivatives. A 2023 review in Drug Discovery Today noted its superior selectivity for target enzymes, reducing the risk of off-target effects. This selectivity is attributed to the precise positioning of the carbamoyl group within the molecular framework, which enhances binding affinity without compromising specificity.

The application of tert-Butyl (3-Carbamoyl-propyl)carbamate extends beyond drug development. In the field of materials science, its polar functionality has been explored for use in the synthesis of functional polymers. A 2024 study in Advanced Materials demonstrated its role in creating stimuli-responsive materials that change properties in response to environmental cues, opening new avenues for its application in smart technologies.

Ongoing research continues to uncover new applications for tert-Butyl (3-Carbamoyl-propyl)carbamate. A 2025 preprint in Chemical Science proposed its use in the development of antiviral agents, leveraging its ability to disrupt viral replication mechanisms. These findings underscore the compound's versatility and its potential to address a wide range of medical and industrial challenges.

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